Cas no 941882-80-0 (6-(4-chlorophenyl)-2-(3-fluorophenyl)methyl-2,3-dihydropyridazin-3-one)

• Product name: 6-(4-chlorophenyl)-2-(3-fluorophenyl)methyl-2,3-dihydropyridazin-3-one
• CAS No: 941882-80-0
• MF: C₁₇H₁₂ClFN₂O
• MW: 314.741386413574
• CID: 5499832

6-(4-chlorophenyl)-2-(3-fluorophenyl)methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)-2-[(3-fluorophenyl)methyl]pyridazin-3-one
• 6-(4-chlorophenyl)-2-(3-fluorophenyl)methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H12ClFN2O/c18-14-6-4-13(5-7-14)16-8-9-17(22)21(20-16)11-12-2-1-3-15(19)10-12/h1-10H,11H2
• InChI Key： JMWVCPNETAPFCZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(F)=C2)N=C(C2=CC=C(Cl)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(4-chlorophenyl)-2-(3-fluorophenyl)methyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-(4-chlorophenyl)-2-(3-fluorophenyl)methyl-2,3-dihydropyridazin-3-one (CAS 941882-80-0)

6-(4-chlorophenyl)-2-(3-fluorophenyl)methyl-2,3-dihydropyridazin-3-one (CAS 941882-80-0) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a dihydropyridazinone core, substituted with both 4-chlorophenyl and 3-fluorophenylmethyl groups, which contribute to its distinct physicochemical properties and potential bioactivity. Researchers are particularly interested in its role as a scaffold for designing novel enzyme inhibitors or receptor modulators, given the prevalence of similar structures in drug discovery.

The compound's CAS number 941882-80-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its systematic name, 6-(4-chlorophenyl)-2-(3-fluorophenyl)methyl-2,3-dihydropyridazin-3-one, reflects the IUPAC nomenclature rules, emphasizing the positions of halogen substitutions (chloro and fluoro) and the dihydropyridazinone backbone. These structural motifs are frequently explored in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 941882-80-0. Computational tools now enable rapid screening of its potential interactions with biological targets, while sustainable synthesis methods aim to reduce environmental impact. Users often search for terms such as "dihydropyridazinone derivatives", "halogenated heterocycles in drug design", or "CAS 941882-80-0 applications", highlighting the demand for specialized information on this niche yet impactful molecule.

From a synthetic perspective, the introduction of fluorine and chlorine atoms in 6-(4-chlorophenyl)-2-(3-fluorophenyl)methyl-2,3-dihydropyridazin-3-one is strategically valuable. Fluorination, in particular, is a hot topic in modern medicinal chemistry, as it can improve bioavailability and membrane permeability. Meanwhile, the chlorophenyl moiety may influence electron distribution, potentially enhancing interactions with aromatic residues in protein binding sites.

In agrochemical applications, derivatives of dihydropyridazinone are investigated for their herbicidal or fungicidal properties. The dual aryl-substituted structure of CAS 941882-80-0 could offer selectivity against plant pathogens, aligning with the industry's push for eco-friendly crop protection solutions. Searches like "heterocyclic agrochemicals 2024" or "fluorinated pesticides" reflect this growing intersection of chemistry and agriculture.

Analytical characterization of 941882-80-0 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's purity and stereochemistry, which are crucial for reproducibility in research. The rise of open-access chemical data platforms has made such information more accessible, addressing common queries like "how to characterize dihydropyridazinones" or "CAS 941882-80-0 spectral data".

Looking ahead, 6-(4-chlorophenyl)-2-(3-fluorophenyl)methyl-2,3-dihydropyridazin-3-one exemplifies the innovation driving small-molecule research. Its versatility underscores the importance of halogenated heterocycles in addressing challenges across therapeutics, agriculture, and materials science. As machine learning accelerates molecular design, compounds like this will remain at the forefront of interdisciplinary scientific exploration.